Cas no 1014613-42-3 (1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£�£�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol)

1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£�£�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol structure
1014613-42-3 structure
Product Name:1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£�£�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol
CAS No:1014613-42-3
MF:C11H13ClN2
MW:208.687321424484
CID:830899
Update Time:2026-04-29

1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£�£�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol Chemical and Physical Properties

Names and Identifiers

    • 1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£?£?tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol
    • 4-Chloro-2-(2-methyl-2-propanyl)-1H-pyrrolo[2,3-b]pyridine
    • 1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£�£�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol
    • Inchi: InChI=1S/C11H13ClN2/c1-11(2,3)9-6-7-8(12)4-5-13-10(7)14-9/h4-6H,1-3H3,(H,13,14)
    • InChI Key: LQJSVCUJIDLDRA-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=CC2=C(C=CN=C2N1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

1R(3R,4S)-4-(tert-butyldimethylsilyloxy)-3-£�£�tert-butyldimethylsilyloxy)methyl)-2-methylenecyclopentanol Pricemore >>

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